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Compound of Interest

Compound Name: furan-2-carboxylate

Cat. No.: B1237412

Essential Safety Protocols for Handling Furan-2-
Carboxylate

This guide provides critical safety and logistical information for the handling and disposal of
furan-2-carboxylate and its parent compound, furan-2-carboxylic acid (also known as 2-furoic
acid). Adherence to these protocols is mandatory to ensure a safe laboratory environment for
all personnel. Furan-2-carboxylic acid is a white to off-white solid that presents significant
health risks upon exposure, including skin irritation, serious eye damage, and potential
respiratory irritation.[1]

Hazard Identification and Personal Protective Equipment
(PPE)

Exposure to furan-2-carboxylate poses several health risks. It is crucial that all personnel
review the Safety Data Sheet (SDS) before work and are equipped with the appropriate PPE to
prevent personal exposure.[1]

Summary of Required Personal Protective Equipment
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Protection Type Equipment Specification Purpose & Notes

Must conform to NIOSH

Tightly fitting safety (US) or EN 166 (EU)
Eye / Face goggles with side-shields standards to protect
or a full-face shield. against dust particles and

splashes.[1]

] ] Handle with gloves at all times.
Chemical-resistant gloves ) )
_ o Impervious clothing should be
Skin / Body (e.g., Nitrile, Neoprene) and a )
worn to prevent skin contact.

[1](2]

fully buttoned lab coat.

| Respiratory | NIOSH/MSHA or EN 149 approved respirator. | Required when handling large
quantities, if dust is generated, or if ventilation is inadequate. A full-face respirator may be
necessary if exposure limits are exceeded.[1][3] |

Physicochemical Data for Furan-2-Carboxylic Acid

Property Value

Molecular Formula C5H403[4]

Molecular Weight 112.084 g/mol [4]

Appearance White to off-white crystalline powder[1][5]
Melting Point 129-133 °C[4]

Boiling Point 230-232 °C[4]

Flash Point 137 °C[4]

| Water Solubility | 36 g/L (at 20 °C)[5] |

Operational and Disposal Plans

Safe handling requires a controlled environment and methodical procedures. Always perform
work within a certified chemical fume hood to ensure adequate ventilation.[1][6]
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Step-by-Step Handling Protocol

o Designate Area: Before starting, designate a specific area within a chemical fume hood for
handling the compound.[1]

» Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed
and readily accessible.[1]

o Don PPE: Put on all required PPE as specified in the table above.

e Handling: Avoid actions that generate dust.[1][7] Prevent the chemical from coming into
contact with eyes, skin, or clothing.[1][7]

» Storage: When not in use, store the compound in its original, tightly sealed container in a
cool, dry, and well-ventilated area. Keep it away from incompatible substances such as
strong oxidizing agents, strong acids, and strong bases.[1][3][7]

Spill Response Protocol

o Evacuate & Ventilate: Alert others in the area and ensure the space is well-ventilated.[1]

Don PPE: Wear all required PPE, including respiratory protection.[1]

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[1]

Clean-Up: For dry spills, gently sweep up or vacuum the material and place it into a suitable,
labeled, and closed container for disposal. Avoid creating dust.[1][7]

Decontaminate: Clean the spill area thoroughly once the material has been collected.[1]

Waste Disposal Protocol

o Chemical Waste: Dispose of furan-2-carboxylate and any contaminated materials in a
designated hazardous waste container that is clearly labeled.[1][6]

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be considered
contaminated and disposed of as hazardous waste.[1]
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« Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., acetone or
ethanol). The rinsate must be collected and disposed of as hazardous waste.[6]

e Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,
state, and local environmental regulations. Do not let the chemical enter drains.[1][6]

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][3][7]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Get medical attention if skin irritation occurs.[3][7]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Contact a
physician if you feel unwell.[1][3][7]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Drink 2-4 cupfuls of water or
milk and get medical attention.[1][7]

Safe Handling Workflow

The following diagram illustrates the procedural flow for safely handling furan-2-carboxylate
from preparation to final disposal.
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Caption: Workflow for safe handling of furan-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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